Cas no 2229426-70-2 (3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol
• CAS No: 2229426-70-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6496476
• PubChem ID: 165968164
• Update Time: 2025-10-28

3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol
• EN300-1818796
• 2229426-70-2

• Inchi： 1S/C13H19NO3/c1-16-11-3-9(4-12(5-11)17-2)13(8-14)6-10(15)7-13/h3-5,10,15H,6-8,14H2,1-2H3
• InChI Key： FMRSTGRLIQARHD-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C=C(C=2)OC)OC)(CN)C1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol (CAS No. 2229426-70-2)

3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229426-70-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with an aminomethyl group and a 3,5-dimethoxyphenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both an amine and a methoxy-substituted aromatic ring suggests multifunctional interactions with biological targets, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The cyclobutane ring in 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol introduces rigidity to the molecular framework, which can influence both the conformational preferences and the electronic properties of the compound. This structural motif is often employed in medicinal chemistry to modulate binding affinity and selectivity. The aminomethyl substituent provides a nucleophilic site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the 3,5-dimethoxyphenyl group contributes to hydrophobic interactions and may serve as a pharmacophore in interactions with biological receptors.

Recent advancements in computational chemistry have facilitated the virtual screening of such compounds for potential therapeutic applications. Molecular docking studies have shown that derivatives of cyclobutan-1-ol can interact with various protein targets, including enzymes and receptors involved in metabolic pathways and signal transduction. The combination of the aminomethyl and dimethoxyphenyl groups may enhance binding affinity through hydrogen bonding and hydrophobic interactions, respectively. Such features are particularly relevant in the design of small-molecule inhibitors targeting diseases like cancer, inflammation, and neurodegenerative disorders.

In vitro studies have begun to explore the biological activity of 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol. Preliminary data suggest that this compound exhibits moderate activity against certain bacterial strains, potentially due to its ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. The methoxy groups on the aromatic ring may also contribute to antioxidant properties, which are increasingly recognized for their role in preventing cellular damage caused by reactive oxygen species.

The synthesis of 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol presents unique challenges due to the need for precise functionalization of the cyclobutane ring while maintaining regioselectivity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled more efficient routes to complex cyclic structures. These techniques have been instrumental in constructing analogs of this compound with modified substituents to optimize biological activity.

The potential applications of 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol extend beyond traditional pharmaceuticals. Its structural features make it a valuable intermediate in the synthesis of fine chemicals and specialty materials used in agrochemicals and materials science. The ability to derivatize this compound into more complex molecules opens up avenues for innovation across multiple industries.

Future research directions may focus on exploring the pharmacokinetic properties of this compound and its derivatives. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their development into viable drugs. Additionally, investigating their potential toxicological profiles will be essential to ensure safety before moving into clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol. Predictive models can analyze vast datasets to identify structural features that correlate with biological activity, guiding synthetic efforts toward more effective molecules. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques to streamline the drug development process.

In conclusion,3-(aminomethyl)-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol (CAS No. 2229426-70-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts aimed at developing new therapeutics. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound holds promise for contributing to advancements across multiple scientific disciplines.